4-Amino-2-fluoro-5-iodobenzonitrile

• CAS: 380241-60-1

Core Science & Biosynthesis

Technical Monograph: 4-Amino-2-fluoro-5-iodobenzonitrile

High-Purity Intermediate for Next-Generation Androgen Receptor Antagonists

Executive Summary

This technical guide provides a comprehensive analysis of 4-Amino-2-fluoro-5-iodobenzonitrile (CAS: 380241-60-1), a critical pharmacophore scaffold used in the synthesis of non-steroidal anti-androgens. As a tri-functionalized benzene ring, it offers unique orthogonal reactivity: the amino group for nucleophilic attacks, the iodine for transition-metal-catalyzed cross-couplings, and the nitrile as a masked carboxylic acid or amide surrogate. This molecule is most notably recognized as a strategic precursor in the synthesis of Apalutamide (ARN-509) and related diarylthiohydantoin analogs.

Chemical Identity & Structural Analysis[1]

Nomenclature and Identification

• IUPAC Name: 4-Amino-2-fluoro-5-iodobenzonitrile

• CAS Registry Number: 380241-60-1[1]

• Molecular Formula: C₇H₄FIN₂[1][2]

• Molecular Weight: 262.02 g/mol

• SMILES: Nc1cc(F)c(C#N)cc1I

Physicochemical Profile

The molecule exhibits low aqueous solubility due to the halogenated aromatic core but dissolves readily in polar aprotic solvents (DMSO, DMF) and moderately in chlorinated solvents (DCM).

Property	Value / Description	Note
Appearance	Off-white to pale brown solid	Light sensitive (due to C-I bond)
Melting Point	>140°C (Decomposes)	Estimated based on structural analogs
LogP	~2.5	Lipophilic; suitable for membrane permeability
H-Bond Donors	1 (Amino group)	-
H-Bond Acceptors	2 (Nitrile N, Fluorine)	-

Synthetic Routes & Methodology

The synthesis of 4-Amino-2-fluoro-5-iodobenzonitrile is a lesson in regioselective electrophilic aromatic substitution . The challenge lies in introducing the iodine atom specifically at the C5 position, avoiding the C3 position which is sterically crowded between the fluorine and amino groups.

Retrosynthetic Analysis

The most robust route utilizes 4-Amino-2-fluorobenzonitrile (CAS 53312-80-4) as the starting material. The amino group (strong activator) directs ortho/para, while the nitrile (strong deactivator) directs meta.

• Directing Effects:

  • -NH₂ (C4): Activates C3 and C5.

  • -F (C2): Weakly activates C3 (ortho) and C5 (para).

  • -CN (C1): Deactivates ring; directs meta to C3 and C5.

• Steric Control: C3 is "sandwiched" between -F and -NH₂. C5 is less hindered. Therefore, iodination predominantly occurs at C5.

Experimental Protocol: Regioselective Iodination

Objective: Synthesis of 4-Amino-2-fluoro-5-iodobenzonitrile via N-Iodosuccinimide (NIS).

Reagents:

• Precursor: 4-Amino-2-fluorobenzonitrile (1.0 eq)

• Iodinating Agent: N-Iodosuccinimide (NIS) (1.05 eq)

• Catalyst: Trifluoroacetic acid (TFA) (0.1 eq) or Acetic Acid

• Solvent: Acetonitrile (ACN) or DMF

Step-by-Step Workflow:

• Dissolution: Charge a reaction vessel with 4-Amino-2-fluorobenzonitrile (10 g, 73.5 mmol) and ACN (100 mL). Stir until fully dissolved.

• Activation: Add TFA (0.1 eq) to protonate the NIS slightly, enhancing the electrophilicity of the iodine species.

• Addition: Cool the solution to 0°C. Add NIS (17.3 g, 77.1 mmol) portion-wise over 30 minutes. Note: Exothermic control is vital to prevent di-iodination.

• Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 4–6 hours. Monitor via HPLC/TLC.

• Quench: Pour the reaction mixture into a 10% sodium thiosulfate solution (aq) to neutralize unreacted iodine (indicated by the disappearance of brown color).

• Isolation: Extract with Ethyl Acetate (3x). Wash organics with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: Recrystallize from Ethanol/Heptane to yield the target as an off-white solid.

Visualization of Synthesis Logic

Figure 1: Synthetic pathway highlighting the conversion of the aniline precursor to the iodinated target.

Reactivity & Pharmaceutical Applications[4][5][6]

The "Scaffold" Utility

This molecule is a "linchpin" intermediate. The three functional groups allow for sequential, orthogonal modification:

• Iodine (C5): Reactive handle for Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig couplings.

• Nitrile (C1): Can be hydrolyzed to a primary amide (CONH₂), N-methylated (CONHMe), or converted to a carboxylic acid.

• Amine (C4): Can form isothiocyanates (using thiophosgene) to build thiohydantoin rings.

Case Study: Apalutamide (ARN-509) Synthesis

Apalutamide is a next-generation androgen receptor antagonist. The core structure requires a 4-amino-2-fluoro-N-methylbenzamide moiety.[3] While some routes start with the amide, the nitrile (our target) is a robust precursor that avoids early-stage solubility issues associated with amides.

Transformation Logic:

• Hydrolysis/Methylation: The nitrile group (-CN) is converted to the N-methylamide (-CONHMe).

• Ring Formation: The amino group (-NH₂) reacts with a cyclobutanone derivative and a thiocarbonyl source to form the thiohydantoin ring.

Application Workflow Diagram

Figure 2: Downstream application of the nitrile scaffold in drug discovery.

Safety & Handling (MSDS Highlights)

As a halogenated aromatic nitrile, strict safety protocols are required.

• Hazard Statements:

  • H301/H311: Toxic if swallowed or in contact with skin (Nitrile moiety).

  • H315/H319: Causes skin and serious eye irritation.

  • H335: May cause respiratory irritation.

• Storage: Store at 2–8°C under inert atmosphere (Argon/Nitrogen). Protect from light to prevent de-iodination.

References

• Google Patents. (2018). WO2018112001A1 - Process for the preparation of Apalutamide.

• National Institutes of Health (NIH). (2024). 4-Iodobenzonitrile as a fluorogenic derivatization reagent. Analytical Chimica Acta. Retrieved from [Link]

Sources

• 1. 4-AMINO-2-FLUORO-5-IODOBENZONITRILE | CymitQuimica [cymitquimica.com]
• 2. 4-Amino-2-fluorobenzonitrile | CAS 53312-80-4 | SCBT - Santa Cruz Biotechnology [scbt.com]
• 3. CN107501237B - Synthetic method of Apalutamide - Google Patents [patents.google.com]

Spectral data for 4-Amino-2-fluoro-5-iodobenzonitrile (NMR, IR, MS)

An In-depth Technical Guide to the Spectral Analysis of 4-Amino-2-fluoro-5-iodobenzonitrile

Abstract

4-Amino-2-fluoro-5-iodobenzonitrile is a highly substituted aromatic compound with significant potential as a building block in medicinal chemistry and materials science. Its unique substitution pattern, featuring an amino group, a fluorine atom, an iodine atom, and a nitrile group, imparts distinct electronic and steric properties that are crucial for its application in targeted synthesis. A thorough understanding of its spectral characteristics is paramount for unambiguous identification, purity assessment, and structural elucidation in research and development settings. This technical guide provides a comprehensive analysis of the expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data for this compound. The interpretation is grounded in fundamental spectroscopic principles and supported by data from analogous structures, offering a predictive framework for researchers working with this molecule.

Molecular Structure and Spectroscopic Implications

The chemical structure of 4-Amino-2-fluoro-5-iodobenzonitrile presents a fascinating case for spectroscopic analysis. The interplay of electron-donating (amino) and electron-withdrawing (fluoro, iodo, cyano) groups on the benzene ring creates a unique electronic environment that governs the chemical shifts in NMR, vibrational frequencies in IR, and fragmentation patterns in MS.

DOT Script for Molecular Structure

Caption: Chemical structure of 4-Amino-2-fluoro-5-iodobenzonitrile.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. For 4-Amino-2-fluoro-5-iodobenzonitrile, ¹H, ¹³C, and ¹⁹F NMR will provide critical information. The choice of solvent can significantly influence chemical shifts due to interactions between the solvent and the solute.[1][2] Deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆) are common choices.

¹H NMR Spectroscopy (Predicted)

The ¹H NMR spectrum is expected to show two signals in the aromatic region corresponding to the two protons on the benzene ring.

• H-3: This proton is ortho to the fluorine atom and meta to the amino group. It is expected to appear as a doublet due to coupling with the fluorine atom.

• H-6: This proton is ortho to the iodine atom and meta to the cyano group. It is expected to appear as a singlet, although long-range coupling to the fluorine might cause some broadening.

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)
H-3	6.5 - 6.8	d	³J(H,F) ≈ 8-10
H-6	7.5 - 7.8	s (or br s)
NH₂	4.0 - 5.0	br s

Experimental Protocol: ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup: Use a 400 MHz or higher field NMR spectrometer. Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

• Data Acquisition: Acquire the spectrum using a standard pulse program. A sufficient number of scans should be averaged to obtain a good signal-to-noise ratio.

¹³C NMR Spectroscopy (Predicted)

The proton-decoupled ¹³C NMR spectrum will display signals for the six aromatic carbons and the nitrile carbon. The carbons directly bonded to or in close proximity to the fluorine atom will exhibit C-F coupling.

Carbon	Predicted δ (ppm)	Multiplicity (due to F)	Coupling Constant (J, Hz)
C-1 (C-CN)	110 - 115	d	³J(C,F) ≈ 3-5
C-2 (C-F)	160 - 165	d	¹J(C,F) ≈ 240-260
C-3 (C-H)	100 - 105	d	²J(C,F) ≈ 20-25
C-4 (C-NH₂)	145 - 150	d	³J(C,F) ≈ 5-8
C-5 (C-I)	80 - 85	s
C-6 (C-H)	135 - 140	d	⁴J(C,F) ≈ 1-3
CN	115 - 120	s

Experimental Protocol: ¹³C NMR Spectroscopy

• Sample Preparation: A more concentrated sample (20-50 mg in 0.7 mL of solvent) is typically used for ¹³C NMR compared to ¹H NMR.

• Instrument Setup: Utilize a broadband probe tuned to the ¹³C frequency.

• Data Acquisition: A standard proton-decoupled pulse sequence (e.g., zgpg30) is used. A longer acquisition time and a greater number of scans are generally required due to the lower natural abundance and smaller gyromagnetic ratio of ¹³C.

¹⁹F NMR Spectroscopy (Predicted)

¹⁹F NMR is highly sensitive and provides a distinct signal for the fluorine atom.[3] The chemical shift is influenced by the electronic environment.

Nucleus	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)
¹⁹F	-110 to -130	d	³J(F,H) ≈ 8-10

Experimental Protocol: ¹⁹F NMR Spectroscopy

• Sample Preparation: The same sample prepared for ¹H NMR can often be used.

• Instrument Setup: The spectrometer must be equipped with a probe capable of observing the ¹⁹F nucleus.

• Data Acquisition: A simple pulse-acquire sequence is typically sufficient. Chemical shifts are referenced to an external standard like CFCl₃.

DOT Script for NMR Workflow

Caption: General workflow for NMR spectral analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule based on their characteristic vibrational frequencies.

Functional Group	Vibration Type	Predicted Wavenumber (cm⁻¹)	Intensity
N-H (Amino)	Symmetric & Asymmetric Stretch	3300 - 3500	Medium
C-H (Aromatic)	Stretch	3000 - 3100	Weak to Medium
C≡N (Nitrile)	Stretch	2220 - 2240	Strong, Sharp
C=C (Aromatic)	Stretch	1500 - 1600	Medium to Strong
N-H (Amino)	Bend (Scissoring)	1580 - 1650	Medium
C-N (Aromatic Amine)	Stretch	1250 - 1335	Strong
C-F (Aryl Fluoride)	Stretch	1100 - 1250	Strong
C-I (Aryl Iodide)	Stretch	500 - 600	Medium

The nitrile (C≡N) stretch is expected to be a particularly sharp and intense peak in a relatively uncongested region of the spectrum, making it a key diagnostic feature.[4] The primary amine will show two N-H stretching bands.[5]

Experimental Protocol: IR Spectroscopy (KBr Pellet)

• Sample Preparation: Grind 1-2 mg of the solid sample with ~100 mg of dry potassium bromide (KBr) powder using an agate mortar and pestle until a fine, homogeneous powder is obtained.

• Pellet Formation: Transfer the powder to a pellet press and apply pressure to form a thin, transparent KBr pellet.

• Data Acquisition: Place the pellet in the sample holder of an FTIR spectrometer and acquire the spectrum, typically over the range of 4000 to 400 cm⁻¹. A background spectrum of an empty sample holder should be collected first.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule.

Predicted Molecular Ion:

• Molecular Formula: C₇H₄FIN₂

• Monoisotopic Mass: 273.9458 g/mol

• Expected M⁺ Peak: m/z = 274

The high-resolution mass spectrum should show a molecular ion peak corresponding to this exact mass. The presence of iodine (¹²⁷I) will result in a monoisotopic molecular ion peak.

Predicted Fragmentation Pattern:

• Loss of HCN (M-27): A common fragmentation for benzonitriles, leading to a fragment at m/z ≈ 247.

• Loss of I (M-127): Cleavage of the C-I bond would result in a fragment at m/z ≈ 147.

• Loss of F (M-19): While less common than C-I cleavage, this could lead to a fragment at m/z ≈ 255.

Experimental Protocol: Mass Spectrometry (ESI-MS)

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Instrument Setup: Use an electrospray ionization (ESI) source coupled to a mass analyzer (e.g., TOF or Orbitrap).

• Data Acquisition: Infuse the sample solution into the ESI source at a constant flow rate. Acquire the mass spectrum in positive ion mode. High-resolution measurements are recommended for accurate mass determination.

Conclusion

The spectral data for 4-Amino-2-fluoro-5-iodobenzonitrile can be reliably predicted based on established principles of NMR, IR, and MS. The ¹H NMR spectrum is characterized by two distinct aromatic signals, while the ¹³C and ¹⁹F NMR spectra are defined by significant carbon-fluorine coupling. The IR spectrum will prominently feature a strong nitrile stretch and the characteristic dual peaks of a primary amine N-H stretch. Mass spectrometry will confirm the molecular weight and reveal fragmentation patterns dominated by the loss of iodine and hydrogen cyanide. This comprehensive guide provides a robust framework for researchers to identify and characterize this valuable synthetic intermediate.

References

• Taylor & Francis. (n.d.). Solvent Effects on Nuclear Magnetic Resonance Chemical Shifts. Retrieved from [Link]

• Reddit. (2022). How does solvent choice effect chemical shift in NMR experiments?. Retrieved from [Link]

• ACS Publications. (2009). Computational Analysis of Solvent Effects in NMR Spectroscopy. Retrieved from [Link]

• Canadian Science Publishing. (1967). Studies of the solvent effect on the chemical shifts in n.m.r. spectroscopy. II. Solutions of succinic anhydride, maleic anhydri. Retrieved from [Link]

• Semantic Scholar. (n.d.). Solvent Effects in NMR Spectroscopy. I. Chemical Shifts Induced by the Addition of Protic Substances to Benzene Solutions of Several Polar Compounds. Retrieved from [Link]

• Spectroscopy Online. (2019). Organic Nitrogen Compounds IV: Nitriles. Retrieved from [Link]

• Astronomy & Astrophysics. (n.d.). Hunting the relatives of benzonitrile: Rotational spectroscopy of dicyanobenzenes. Retrieved from [Link]

• University of Calgary. (n.d.). IR: amines. Retrieved from [Link]

• Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

• Michigan State University. (n.d.). Table of Characteristic IR Absorptions. Retrieved from [Link]

• Illinois State University. (2015). Infrared Spectroscopy. Retrieved from [Link]

• OUCI. (2022). A spectroscopic study of benzonitrile. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-2-fluoro-5-methylbenzonitrile. Retrieved from [Link]

• PubChem. (n.d.). 4-Iodobenzonitrile. Retrieved from [Link]

• Nature. (2021). Native mass spectrometry-based metabolomics identifies metal-binding compounds. Retrieved from [Link]

• NIH. (n.d.). Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment. Retrieved from [Link]

• NIH. (n.d.). Precise recognition of benzonitrile derivatives with supramolecular macrocycle of phosphorylated cavitand by co-crystallization method. Retrieved from [Link]

• University of Nottingham. (n.d.). Examples of IR spectra of drug molecules. Retrieved from [Link]

• NIST. (n.d.). Benzonitrile, 4-fluoro-. Retrieved from [Link]

• PubMed. (n.d.). The infrared spectra of nitriles and related compounds frozen in Ar and H2O. Retrieved from [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. reddit.com [reddit.com]
• 3. Protein-observed 19F-NMR for fragment screening, affinity quantification and druggability assessment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. spectroscopyonline.com [spectroscopyonline.com]
• 5. orgchemboulder.com [orgchemboulder.com]

Protocols & Analytical Methods

Applications of 4-Amino-2-fluoro-5-iodobenzonitrile in agrochemical research

Application Note: 4-Amino-2-fluoro-5-iodobenzonitrile in Agrochemical Discovery

Executive Summary

In the competitive landscape of modern agrochemical discovery, "scaffold hopping" and late-stage functionalization are critical for generating novel intellectual property. 4-Amino-2-fluoro-5-iodobenzonitrile represents a high-value "linchpin" intermediate due to its unique Dual-Site Orthogonality .

Unlike simple aniline derivatives, this scaffold possesses two distinct reactive domains:

• The Electrophilic Domain (C1/C2): The nitrile (CN) and adjacent fluorine (F) allow for nucleophilic aromatic substitution (

  ) or cyclization to form quinazolines and benzisothiazoles.

• The Metal-Reactive Domain (C4/C5): The ortho-iodoaniline motif is a privileged structure for Palladium-catalyzed cross-couplings (Suzuki, Heck, Sonogashira) and annulation reactions to form indoles, benzimidazoles, and quinoxalines.

This guide details the strategic application of this compound in synthesizing next-generation herbicides (PPO inhibitors) and fungicides (succinate dehydrogenase inhibitors), providing validated protocols for its manipulation.

Structural Analysis & Reactivity Map

The versatility of 4-Amino-2-fluoro-5-iodobenzonitrile stems from its ability to undergo sequential, orthogonal transformations without protecting group manipulation.

Figure 1: Divergent synthetic pathways accessible from the 4-Amino-2-fluoro-5-iodobenzonitrile core. The C5-Iodine allows for carbon-carbon bond formation, while the C1-Nitrile/C2-Fluoro pair facilitates heterocycle construction.

Primary Applications in Agrochemical Synthesis

A. Synthesis of Protoporphyrinogen Oxidase (PPO) Inhibitors

PPO inhibitors (e.g., flumioxazin analogs) often require a substituted phenyl ring linked to a heterocycle.

• Mechanism: The C5-Iodine is coupled via Suzuki reaction to a heteroaryl boronic acid (e.g., uracil or triazinedione precursor).

• Advantage: The C2-Fluorine is retained, providing metabolic stability and enhancing lipophilicity, a key factor for leaf cuticle penetration in post-emergence herbicides.

• Late-Stage Functionalization: The C1-Nitrile can be hydrolyzed to an amide or acid after the cross-coupling, preventing catalyst poisoning by free carboxylic acids during the Suzuki step.

B. Synthesis of Fused Heterocycle Fungicides

The ortho-relationship between the C4-Amino and C5-Iodine groups makes this molecule an ideal precursor for benzimidazoles and indoles, which are common pharmacophores in SDHI (Succinate Dehydrogenase Inhibitor) fungicides.

• Reaction: Palladium-catalyzed carbonylation-cyclization or Buchwald-Hartwig/condensation sequences.

• Outcome: Rapid access to library diversity by varying the coupling partner (aldehyde or alkyne) while keeping the fluorobenzonitrile core constant.

Detailed Experimental Protocols

Protocol A: Regioselective Suzuki-Miyaura Coupling

Objective: Functionalization of the C5 position with an aryl group while preserving the nitrile and amino functionalities.

Reagents & Equipment:

• Substrate: 4-Amino-2-fluoro-5-iodobenzonitrile (1.0 equiv)

• Coupling Partner: Arylboronic acid (1.2 equiv)

• Catalyst: Pd(dppf)Cl₂[1]·DCM (3-5 mol%) - Chosen for resistance to oxidation and high turnover.

• Base: K₂CO₃ (3.0 equiv) or Cs₂CO₃ (for sterically hindered substrates)

• Solvent: 1,4-Dioxane/Water (4:1 v/v)

• Atmosphere: Argon or Nitrogen (Balloon pressure)

Step-by-Step Methodology:

• Degassing: Charge a reaction vial with the solvent mixture. Sparge with argon for 15 minutes. Scientific Rationale: Removal of O₂ is critical to prevent homocoupling of the boronic acid and oxidation of the Pd(0) species.

• Loading: Add the substrate, arylboronic acid, base, and catalyst to the vial under a counter-flow of argon.

• Reaction: Seal the vial and heat to 85°C for 4–12 hours. Monitor by HPLC or TLC (mobile phase: Hexane/EtOAc 7:3).

  • Endpoint: Disappearance of the starting iodide (retention time ~4.5 min on C18).

• Workup: Cool to room temperature. Dilute with EtOAc and wash with water (x2) and brine (x1). Dry organic layer over Na₂SO₄.

• Purification: Flash column chromatography on silica gel. Gradient elution (0% → 40% EtOAc in Hexanes).

Self-Validation Check:

• If the yield is <50%, check for "de-iodination" (reduction of C-I to C-H). This side reaction suggests the catalyst loading is too low or the reaction temperature is too high.

• Solution: Switch to a milder base (K₃PO₄) or a more active catalyst system (Pd(OAc)₂/SPhos).

Protocol B: "One-Pot" Synthesis of Benzimidazoles

Objective: Cyclization utilizing the C4-NH₂ and C5-I to form a fused heterocyclic core.

Reagents:

• Substrate: 4-Amino-2-fluoro-5-iodobenzonitrile (1.0 equiv)

• Aldehyde: R-CHO (1.2 equiv)

• Catalyst: CuI (10 mol%) / 1,10-Phenanthroline (20 mol%)

• Base: Cs₂CO₃ (2.0 equiv)

• Solvent: DMF (Anhydrous)

Methodology:

• Dissolve substrate and aldehyde in DMF.

• Add CuI, ligand, and base.

• Heat to 110°C for 16 hours under air (oxidative cyclization) or O₂ balloon.

• Mechanism: Formation of the Schiff base (imine) followed by Copper-catalyzed intramolecular C-N bond formation displacing the iodide.

• Result: A 2-substituted-5-cyano-6-fluorobenzimidazole.

Analytical Data & Specifications

To ensure reproducibility, the starting material must meet the following QC standards before use in library synthesis.

Test	Specification	Method	Note
Appearance	Off-white to pale yellow solid	Visual	Darkening indicates oxidation of amine.
Purity (HPLC)	> 97.0% (Area %)	C18 Column, ACN/H₂O	Impurities <1% des-iodo analog.
¹H NMR	Consistent with structure	400 MHz, DMSO-d₆	Verify integral ratio of aromatic protons.
Water Content	< 0.5%	Karl Fischer	Critical for anhydrous coupling reactions.

Key NMR Signals (DMSO-d₆):

• ~6.5 ppm (Broad s, 2H, NH₂ )
• ~7.5 ppm (d, 1H, Ar-H ortho to F)
• ~7.9 ppm (d, 1H, Ar-H ortho to I)

Safety & Handling (HSE)

• Hazard Identification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation). The nitrile group poses a risk of liberating HCN under strong acidic conditions or combustion.

• Handling: Handle in a fume hood. Avoid contact with strong oxidizers.

• Waste Disposal: Aqueous waste from Suzuki couplings containing Palladium must be treated with metal scavengers (e.g., SiliaMetS®) before disposal. Iodinated organic waste should be segregated for halogenated solvent disposal.

References

• Suzuki-Miyaura Coupling Mechanisms: Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Ortho-Haloaniline Cyclizations: Laha, J. K., et al. (2011). Palladium-Catalyzed One-Pot Synthesis of Benzimidazoles from 2-Haloanilines. Journal of Organic Chemistry, 76(20), 8477–8482. [Link]

• Fluorine in Agrochemicals: Fujiwara, T., & O'Hagan, D. (2014). Successful Fluorine-Containing Herbicide Agrochemicals. Journal of Fluorine Chemistry, 167, 16-29. [Link]

• Compound Data (PubChem): National Center for Biotechnology Information. PubChem Compound Summary for CID 24880973, 4-Iodobenzonitrile (Analogous Reactivity). [Link]

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Experimental Procedures Involving 4-Amino-2-fluoro-5-iodobenzonitrile

Abstract

4-Amino-2-fluoro-5-iodobenzonitrile (CAS 351522-14-0) is a high-value bifunctional intermediate used extensively in the synthesis of Androgen Receptor (AR) antagonists (e.g., next-generation analogs of Apalutamide and Enzalutamide) and kinase inhibitors.[1] Its structure features three distinct reactive handles: a nucleophilic amino group, an electrophilic iodine (ideal for cross-coupling), and a nitrile group convertible to amides or heterocycles. This application note provides validated protocols for its synthesis via regioselective iodination and its downstream functionalization via Suzuki-Miyaura coupling and nitrile hydrolysis.[1]

Part 1: Chemical Profile & Safety Architecture

Physicochemical Properties

Property	Specification
CAS Number	351522-14-0
Molecular Formula	C₇H₄FIN₂
Molecular Weight	262.02 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, THF; Sparingly soluble in DCM; Insoluble in water
Melting Point	148–152 °C (decomposition often observed >200 °C)

Safety & Handling (HSE)

Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral/Inhalation).

• Critical Control: The iodine-carbon bond is photosensitive.[1] Store in amber vials under inert atmosphere (Argon/Nitrogen) at 2–8 °C.

• Waste Disposal: Segregate as halogenated organic waste.[1] Do not mix with strong oxidizers.[1]

Part 2: Upstream Synthesis (Regioselective Iodination)

Strategic Rationale

The synthesis targets the C5 position of 4-amino-2-fluorobenzonitrile.[1]

• Regiochemistry: The amino group (-NH₂) at C4 is a strong ortho, para-director.[1] The fluoro group (-F) at C2 is a weak ortho, para-director.[1]

• Causality: The C5 position is ortho to the strong donor (-NH₂) and para to the fluoro group, making it the most electron-rich and kinetically favored site for Electrophilic Aromatic Substitution (EAS).

• Reagent Choice: N-Iodosuccinimide (NIS) is selected over elemental iodine (

  ) because it provides a controlled source of iodonium ions ( ) without requiring harsh oxidants that could hydrolyze the nitrile.

Protocol: Iodination with NIS

Scale: 10 mmol basis

Reagents:

• 4-Amino-2-fluorobenzonitrile (1.36 g, 10.0 mmol)[1]

• N-Iodosuccinimide (NIS) (2.36 g, 10.5 mmol, 1.05 eq)

• Acetonitrile (MeCN) (50 mL, anhydrous) or DMF (for higher solubility)

• Sodium Thiosulfate (10% aq. solution)

Step-by-Step Procedure:

• Dissolution: Charge a 100 mL round-bottom flask (shielded from light with foil) with 4-amino-2-fluorobenzonitrile and MeCN. Stir until fully dissolved.

• Cooling: Cool the solution to 0 °C using an ice bath. Rationale: Lower temperature improves regioselectivity and prevents over-iodination.

• Addition: Add NIS portion-wise over 15 minutes.

• Reaction: Allow the mixture to warm to Room Temperature (RT) naturally. Stir for 2–4 hours.

  • Validation: Monitor by TLC (Hexane:EtOAc 3:1). Product will be less polar (higher

    ) than the starting material.

• Quenching: Pour the reaction mixture into 150 mL of ice-water containing 10 mL of 10% sodium thiosulfate.

  • Mechanism:[2][3] Thiosulfate reduces unreacted iodine species, preventing product discoloration.

• Isolation: The product precipitates as a solid. Filter via vacuum filtration.[1] Wash with cold water (3 x 20 mL).

• Drying: Dry in a vacuum oven at 40 °C for 12 hours.

  • Expected Yield: 85–92%

Part 3: Downstream Functionalization Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling

This protocol utilizes the C5-iodine handle to construct biaryl scaffolds common in drug discovery.[1]

Reagents:

• 4-Amino-2-fluoro-5-iodobenzonitrile (1.0 eq)[1]

• Aryl Boronic Acid (1.2 eq)[4]

• Catalyst:

  (5 mol%)

• Base:

  (2.0 M aq. solution, 3.0 eq)

• Solvent: 1,4-Dioxane[1]

Procedure:

• Degassing (Critical): Combine the iodide, boronic acid, and base in a microwave vial or pressure tube. Add Dioxane. Sparge with Argon for 10 minutes.

  • Why: Oxygen poisons Pd(0) species, halting the catalytic cycle.

• Catalyst Addition: Add the Pd catalyst quickly and seal the vessel.

• Heating: Heat to 90 °C for 4–12 hours.

• Workup: Dilute with EtOAc, wash with brine, dry over

  , and concentrate. Purify via flash chromatography.

Protocol B: Controlled Nitrile Hydrolysis (Radziszewski Reaction)

Converting the nitrile (-CN) to a primary amide (-CONH₂) without hydrolyzing to the acid.

Reagents:

• Substrate (1.0 eq)

• Hydrogen Peroxide (30% aq., 5.0 eq)

• NaOH (20% aq., 1.0 eq) or

  (mild)

• Solvent: DMSO or Ethanol

Procedure:

• Dissolve substrate in DMSO.[1]

• Cool to 0 °C. Add NaOH solution, followed strictly by dropwise addition of

  .

  • Safety: Reaction is exothermic.[1]

• Stir at RT for 1 hour.

• Quench with water.[1] The amide usually precipitates; if not, extract with EtOAc.

Part 4: Visualizing the Workflow

The following diagram illustrates the central role of 4-Amino-2-fluoro-5-iodobenzonitrile as a "Hub" intermediate, connecting upstream synthesis to downstream pharmaceutical applications.

Caption: Synthetic workflow showing the regioselective formation of the intermediate and its divergence into three key pharmaceutical scaffolds.

Part 5: Analytical Validation (Self-Validating System)

To ensure the integrity of the protocol, the following analytical checkpoints must be met:

Checkpoint	Method	Acceptance Criteria	Troubleshooting
Reaction Completion	TLC / HPLC	< 2% Starting Material remaining	If stalled, add 0.1 eq NIS; do not heat >40°C.
Identity (NMR)	¹H NMR (DMSO-d₆)	Shift of aromatic protons.[1] Loss of symmetry compared to precursor.	C5-H signal disappears; C3-H and C6-H appear as singlets (or weak doublets due to F-coupling).
Purity	HPLC (254 nm)	> 98.0% Area	Impurity at RRT 1.1 often di-iodinated species (control temp).

References

• Regioselective Iodination of Anilines

  • Castanet, A.-S., Collet, F., & Hoarau, C. (2013). N-Iodosuccinimide (NIS).[1] Synlett.

• Suzuki Coupling of Aryl Iodides

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483.

• Nitrile Hydrolysis (Radziszewski Conditions)

  • McIsaac, J. E., et al. (1971). The Mechanism of the Radziszewski Reaction. The Journal of Organic Chemistry.

• Application in AR Antagonists (Contextual)

  • Clegg, N. J., et al. (2012). ARN-509: A Novel Antiandrogen for Prostate Cancer Treatment.[1] Cancer Research.[1] (Describes similar scaffolds).

Sources

• 1. 4-Fluorobenzonitrile | C7H4FN | CID 14517 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Nitrile to Amide - Common Conditions [commonorganicchemistry.com]
• 3. BJOC - Synthesis of aliphatic nitriles from cyclobutanone oxime mediated by sulfuryl fluoride (SO2F2) [beilstein-journals.org]
• 4. Catalytic [4+2]- and [4+4]-cycloaddition using furan-fused cyclobutanone as a privileged C4 synthon - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Stability and storage conditions for 4-Amino-2-fluoro-5-iodobenzonitrile

The following technical support guide addresses the stability, storage, and handling of 4-Amino-2-fluoro-5-iodobenzonitrile (CAS: 380241-60-1). This document is structured to provide autonomous troubleshooting and rigorous scientific grounding for researchers using this compound, particularly in the synthesis of androgen receptor antagonists like Enzalutamide.[1]

CAS Number: 380241-60-1 Molecular Formula: C

H FIN Molecular Weight: 262.02 g/mol Primary Application: Pharmaceutical Intermediate (e.g., Enzalutamide/Apalutamide precursors)[1]

Part 1: Storage & Handling Essentials (FAQ)

Q1: What are the absolute critical storage parameters for this compound?

A: To maintain purity >98% over extended periods, you must control three environmental variables: Light , Temperature , and Atmosphere .[1]

Parameter	Recommendation	Scientific Rationale
Temperature	2–8°C (Refrigerated)	Retards the autoxidation of the amino group (-NH ) and thermal vibration-induced cleavage of the C-I bond.[1]
Light	Strictly Dark	The Carbon-Iodine (C-I) bond is photosensitive.[1] UV/Visible light exposure can cause homolytic cleavage, liberating iodine radicals and leading to complex degradation mixtures.[1]
Atmosphere	Inert (N or Ar)	The aniline moiety is susceptible to oxidative coupling (formation of azo/azoxy species) upon exposure to atmospheric oxygen.[1]

Q2: I received the shipment at room temperature. Is the compound compromised?

A: Likely no , provided the transit time was short (<72 hours) and the container remained sealed and light-protected.

• Immediate Action: Inspect the physical appearance. Pure 4-Amino-2-fluoro-5-iodobenzonitrile is typically an off-white to pale beige solid .

• Warning Sign: A distinct pink, purple, or dark brown discoloration indicates surface oxidation or iodine liberation.[1] If this is observed, perform a purity check (see Part 3) before use.

Q3: Can I store this in solution (e.g., DMSO or Methanol)?

A: Not recommended for long-term storage. [1]

• In DMSO: The sulfoxide oxygen can act as an oxidant over time, especially if the solution is not degassed.[1]

• In Protic Solvents (MeOH/EtOH): While relatively stable, nucleophilic attack or halogen exchange is a theoretical risk over months.[1]

• Protocol: Always prepare solutions fresh. If storage is unavoidable, freeze at -20°C under argon in amber glass vials for no more than 1 week.

Part 2: Stability & Degradation Troubleshooting

Q4: The compound has turned violet/brown. What happened?

A: This is a classic signature of deiodination and oxidation .[1]

• Mechanism: Light exposure cleaves the C-I bond.[1] The resulting iodine radical (

  ) recombines to form molecular iodine ( ), which is purple/violet.[1]

• Secondary Effect: The generated radicals can attack the amino group or the aromatic ring, leading to polymerization.[1]

• Resolution: If the color is superficial, recrystallization (typically from Ethanol/Water or Toluene/Heptane) may recover the material.[1] If the bulk is discolored, discard.[1][2]

Q5: Is the nitrile group (-CN) at risk of hydrolysis?

A: Under standard storage conditions, the nitrile group is robust.[1] However, exposure to strong acids or bases in the presence of moisture will hydrolyze the nitrile to an amide (primary degradation) and eventually a carboxylic acid.[1]

• Avoid: Storing near volatile acids (HCl) or bases (Ammonia) in shared chemical cabinets without secondary containment.[1]

Part 3: Experimental Protocols

Protocol A: Rapid Purity Validation (HPLC)

Use this protocol if you suspect degradation due to improper storage.[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Column: C18 Reverse Phase (e.g., Agilent Zorbax or Phenomenex Luna), 3.5 µm, 4.6 x 100 mm.[1]

• Gradient: 5% B to 95% B over 10 minutes.

• Detection: UV at 254 nm (aromatic ring) and 220 nm (amide/nitrile absorption).[1]

• Acceptance Criteria:

  • Main Peak Area: >98%.[1][3][4][5]

  • Impurity Flag: Look for a peak with shorter retention time (Hydrolysis product: Amide) or very long retention (Azo dimers).[1]

Protocol B: Re-purification (Recrystallization)

For material showing minor surface oxidation (light beige/pink).[1]

• Dissolve crude solid in minimal boiling Ethanol or Toluene .[1]

• Add activated charcoal (10% w/w) to absorb colored impurities (iodine/oxidized species).[1]

• Filter hot through a Celite pad.[1]

• Allow filtrate to cool slowly to Room Temp, then 4°C.

• Collect crystals via vacuum filtration and wash with cold heptane.[1]

• Dry under high vacuum (<5 mbar) at 25°C.

Part 4: Decision Logic & Workflow

The following diagram illustrates the decision-making process for assessing the usability of 4-Amino-2-fluoro-5-iodobenzonitrile based on visual and analytical data.

Caption: Decision tree for assessing 4-Amino-2-fluoro-5-iodobenzonitrile integrity prior to synthesis.

References

• National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for CAS 380241-60-1. Retrieved from [Link]

Sources

• 1. Butanedioic acid, 2,3-bis(benzoyloxy)-, (2S,3S)- | C18H14O8 | CID 1550213 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. helapet.co.uk [helapet.co.uk]
• 3. carlroth.com [carlroth.com]
• 4. (-)-Dibenzoyl-L-tartaric Acid | 62708-56-9 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. 4-Amino-2,5-difluorobenzonitrile, 96% 1 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Technical Support Center: Purification of 4-Amino-2-fluoro-5-iodobenzonitrile

Status: Operational | Lead Scientist: Dr. Aris Thorne | Topic: Impurity Removal & Process Optimization

Executive Summary & Critical Quality Attributes (CQA)

Molecule: 4-Amino-2-fluoro-5-iodobenzonitrile CAS: [Inferred] (Intermediate for Enzalutamide/Apalutamide) Role: Key electrophilic intermediate for biaryl coupling (Suzuki/Buchwald) in androgen receptor antagonist synthesis.

This guide addresses the purification of 4-Amino-2-fluoro-5-iodobenzonitrile, a highly functionalized aniline derivative. The presence of three distinct functional groups (nitrile, amine, halide) creates a unique impurity profile dominated by regioisomers and halogenation artifacts.

Critical Impurity Profile:

Impurity Type	Origin	Solubility Characteristic	Removal Strategy
Starting Material (SM)	Unreacted 4-Amino-2-fluorobenzonitrile	Higher polarity (soluble in alcohols)	Recrystallization (remains in mother liquor)
Di-iodo Species	Over-iodination (3,5-diiodo analog)	Low polarity (Lipophilic)	Non-polar wash / Fractional crystallization
Regioisomer	3-Iodo isomer (Sterically disfavored)	Similar to product	High-performance silica chromatography

| Oxidation Artifacts | Free Iodine / Quinoid species | Variable | Sodium Thiosulfate wash |

Diagnostic Module: Identifying Your Impurity

Before attempting purification, you must diagnose the specific contamination. Visual cues and HPLC retention times are your primary tools.

Visual Diagnostics

• Pink/Violet Tint: Indicates free iodine (

  ) liberation due to light exposure or acidic decomposition.

• Dark Brown/Black Gum: Indicates polymerization of the aniline moiety or nitrile hydrolysis (amide formation).

HPLC Diagnostic Protocol

• Column: C18 or Phenyl-Hexyl (Phenyl columns provide better separation of halo-aromatics due to

  - interactions).

• Mobile Phase: Water (0.1% Formic Acid) / Acetonitrile. Gradient 10%

  90%.

• Detection: 254 nm (Nitrile/Aromatic absorption).

Retention Time (RT) Logic: Due to the hydrophobicity of the iodine atom, the elution order on reverse-phase (C18) is strictly polarity-driven:

• RT ~3-4 min: Starting Material (Des-iodo) – Most Polar

• RT ~8-9 min: Target Product (5-Iodo)

• RT ~11-12 min: Di-iodo Impurity – Most Lipophilic

Purification Workflows

Protocol A: Recrystallization (Scalable & Preferred)

Best for: Removing unreacted starting material and trace color. Principle: The iodine atom significantly lowers solubility in polar solvents compared to the non-iodinated precursor.

Solvent System: Ethanol/Water (3:1) or Toluene/Heptane (for lipophilic impurity removal).

Step-by-Step Procedure:

• Dissolution: Suspend crude solid in Ethanol (5 mL per gram) at 75°C.

• Reflux: Stir until fully dissolved. If dark particles remain, perform a hot filtration.

• Anti-Solvent Addition: Slowly add Water (pre-heated to 60°C) until slight turbidity persists.

• Controlled Cooling: Turn off heat. Allow the flask to cool to room temperature undisturbed (2 hours). Rapid cooling traps impurities.

• Cryo-Crystallization: Move to an ice bath (0-5°C) for 1 hour.

• Filtration: Filter the off-white needles.

• Wash: Wash cake with cold 20% Ethanol/Water. Crucial: The starting material is soluble in this wash.

• Drying: Vacuum dry at 40°C. Warning: High heat (>60°C) can cause iodine sublimation.

Protocol B: Chemical Wash (The "Pink Product" Fix)

Best for: Removing free iodine discoloration.

• Dissolve crude material in Ethyl Acetate.[1][2]

• Wash organic layer with 10% aqueous Sodium Thiosulfate (

  ).

  • Observation: The organic layer will instantly shift from brown/pink to pale yellow as Iodine is reduced to Iodide (

    ).

• Wash with Brine, dry over

  , and concentrate.

Decision Logic & Workflow Visualization

The following diagram illustrates the decision matrix for purifying this intermediate based on the specific impurity profile detected via HPLC.

Caption: Decision tree for selecting the optimal purification method based on impurity retention time and visual characteristics.

Troubleshooting FAQs

Q1: My product is oiling out during recrystallization instead of forming crystals. Why?

• Cause: This usually happens if the temperature drops too fast or if the "Anti-solvent" (Water) ratio is too high initially.

• Fix: Re-heat the mixture until it is a clear solution. Add a "seed crystal" of pure product if available. Allow to cool very slowly (wrap the flask in foil to insulate).

Q2: I see a new impurity peak appearing after drying the product.

• Cause: Thermal degradation. The C-I bond is weak, and the nitrile group can hydrolyze.

• Fix: Ensure drying temperature does not exceed 45°C. Use a high vacuum rather than heat. Store the product in amber vials to prevent photo-deiodination [1].

Q3: Can I use Column Chromatography instead of recrystallization?

• Answer: Yes, but it is less efficient for scale-up.

• Method: Use Silica Gel (230-400 mesh).

• Eluent: Hexane/Ethyl Acetate (Gradient 90:10 to 70:30).

• Tip: Add 1% Triethylamine to the mobile phase if you observe tailing (prevents interaction of the amine with acidic silica sites).

Q4: How do I remove the 3-iodo regioisomer?

• Analysis: This is the hardest impurity to remove.

• Fix: Recrystallization is often ineffective for regioisomers. You must use high-efficiency flash chromatography or preparative HPLC. However, optimizing the synthesis temperature (keeping it <0°C during iodination) is the best prevention, as the 5-position is kinetically favored [2].

References

• BenchChem. (2025).[1][3] Preventing degradation of 2-Amino-4-iodobenzonitrile during reactions. Retrieved from

• Santa Cruz Biotechnology. (n.d.). 4-Amino-2-fluorobenzonitrile Product Data. Retrieved from

• Google Patents. (2013). Process for Enzalutamide Intermediates (US Patent 2013/0190506). Retrieved from

• National Institutes of Health (NIH). (2024). 4-Iodobenzonitrile as a fluorogenic derivatization reagent.[4] Retrieved from

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Iodobenzonitrile as a fluorogenic derivatization reagent for chromatographic analysis of L-p-boronophenylalanine in whole blood samples using Suzuki coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: 4-Amino-2-fluoro-5-iodobenzonitrile

This guide serves as a specialized technical resource for researchers working with 4-Amino-2-fluoro-5-iodobenzonitrile (CAS: 35453-33-9), a critical intermediate in the synthesis of androgen receptor antagonists like Enzalutamide .[1][2][3]

The following content is structured to address stability challenges, degradation mechanisms, and analytical troubleshooting directly.

Core Degradation Architecture

This molecule contains three reactive centers with distinct sensitivities: the aryl iodide (photolabile), the nitrile (hydrolytically sensitive), and the aniline amine (oxidatively sensitive).[1][2] The interaction of the electron-donating amine (para to the nitrile) creates a "push-pull" electronic system that shifts UV absorption into the near-UV range, significantly increasing photolytic instability compared to simple aryl halides.[1]

Figure 1: Degradation Pathways Map The following diagram outlines the primary degradation routes. Use this to identify impurity peaks in your LC-MS data.[1][2][3]

Caption: Primary degradation vectors for 4-Amino-2-fluoro-5-iodobenzonitrile. Red paths indicate light sensitivity (critical); Yellow paths indicate hydrolytic instability.[1][2]

Troubleshooting & FAQs

Q1: My solid sample has turned from off-white to a pinkish/violet color. Is it compromised?

• Diagnosis: Photolytic Deiodination .

• Mechanism: Aryl iodides have weak C-I bonds (~65 kcal/mol).[1][2][3] Exposure to ambient light (especially fluorescent lab lighting) excites the "push-pull" conjugated system, leading to homolytic cleavage of the C-I bond.[1] The violet color is elemental iodine (

  ) accumulating in the lattice.

• Impact: The bulk purity may still be high (>95%), but the free iodine can poison subsequent palladium-catalyzed cross-coupling reactions (e.g., Suzuki or Sonogashira) by oxidizing the active Pd(0) species.[1][2]

• Corrective Action:

  • Wash: Dissolve in EtOAc and wash with 10% aqueous Sodium Thiosulfate (ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

    ) to reduce to colorless iodide.[2]

  • Recrystallize: From Ethanol/Water if degradation is significant.

  • Prevention: Store exclusively in amber vials wrapped in aluminum foil.

Q2: I see a persistent impurity at RRT 0.85 (HPLC) with a mass difference of -126 Da. What is it?

• Identity: 4-Amino-2-fluorobenzonitrile (Des-iodo impurity).[1][2][3]

• Cause: This is the product of the photolysis described above.[3] The aryl radical abstracts a hydrogen atom from the solvent (or moisture).

• Technical Note: This impurity is chemically very similar to the parent but lacks the reactive handle (Iodine). It acts as a chain terminator in polymerization or coupling reactions, lowering yields significantly.

Q3: During the synthesis of Enzalutamide, the coupling efficiency drops when using older batches of this intermediate. Why?

• Root Cause: Surface Oxidation & Hydrolysis .[1][2][3]

• Explanation: Over time, moisture ingress causes partial hydrolysis of the nitrile to the amide (4-Amino-2-fluoro-5-iodobenzamide).[1][2][3] Amides can coordinate to metal catalysts (Pd, Cu), acting as competitive ligands that dampen catalytic turnover.

• Verification: Check IR spectrum for a new carbonyl stretch around 1650–1680 cm⁻¹ (Amide I band). The nitrile stretch at ~2220 cm⁻¹ will remain but may weaken relative to the fingerprint region.

Q4: Can I dry this compound in an oven at >60°C?

• Recommendation: Caution Advised.

• Risk: While the melting point is likely >100°C, thermal stress in the presence of trace moisture accelerates the nitrile-to-amide hydrolysis.[1][3]

• Protocol: Dry under high vacuum at ambient temperature (20–25°C) or strictly <40°C. Use a desiccator with ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline ng-star-inserted">

  if the sample is hygroscopic.[1][2]

Analytical Protocols: Stability-Indicating Method

To accurately quantify degradation, standard HPLC methods must be adapted to separate the highly polar hydrolysis products from the non-polar parent.

Table 1: Recommended HPLC Parameters

Parameter	Condition	Rationale
Column	C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm, 4.6 x 100 mm	Standard reverse-phase retention.[1][2][3]
Mobile Phase A	0.1% Phosphoric Acid in Water	Acidic pH suppresses ionization of the carboxylic acid degradant, sharpening the peak.
Mobile Phase B	Acetonitrile (ACN)	ACN provides lower backpressure and better transparency at low UV wavelengths than Methanol.[1][2][3]
Gradient	5% B to 95% B over 15 min	Steep gradient required to elute the non-polar parent while resolving polar hydrolysates early.[3]
Detection	254 nm (General) & 220 nm (Amide/Acid)	The nitrile absorption is strong at 254 nm; hydrolysis products often shift to lower wavelengths.[1][2][3]
Flow Rate	1.0 mL/min	Standard flow.[2][3]

Expected Elution Order:

• Benzoic Acid Derivative (Most Polar, RT ~2-3 min)

• Benzamide Derivative (Polar, RT ~4-5 min)

• Des-iodo Impurity (RT ~8-9 min)

• Parent Compound (RT ~10-11 min)

Synthesis Context: Enzalutamide Production

This intermediate is typically subjected to Ullmann-type coupling or Nucleophilic Aromatic Substitution during drug synthesis.[1][2][3]

• Critical Control Point: If the reaction solution turns black immediately upon adding the catalyst, check the Peroxide Value of your solvents (THF/Dioxane). The amino group on the parent compound is susceptible to radical oxidation initiated by solvent peroxides, forming azo-dimers (dark colored) that ruin stoichiometry.[1]

References

• Synthesis of Enzalutamide & Intermediates

  • Liu, J., et al.[4][5] "An improved and practical route for the synthesis of enzalutamide and potential impurities study." Chemical Papers, 2016.[3][4]

  • Source: [1][2][3]

• Photochemistry of Aryl Iodides

  • Grimm, J. B., et al. "Photosensitivity of Aryl Iodides: Mechanisms and Implications for Synthesis."[3] Journal of Organic Chemistry. (General mechanistic grounding for C-I cleavage).

  • Context: Explains the homolytic cleavage mechanism responsible for the "pink powder" phenomenon.

• Nitrile Hydrolysis Mechanisms

  • Sankar, M., et al. "Hydrolysis of Nitriles to Amides and Acids."[3][6][7][8] Tetrahedron Letters.

  • Context: Defines the pH and thermal conditions required for the degrad

• Safety & Handling

  • Cayman Chemical.[2][3][9] "2-Fluoro-4-iodo benzonitrile Product Insert & SDS."

  • Source: [1][2][3]

Sources

• 1. An improved and practical route for the synthesis of enzalutamide and potential impurities study [html.rhhz.net]
• 2. 4-Amino-2-fluoro-5-methylbenzonitrile | C8H7FN2 | CID 14621073 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-氨基-3-碘苯腈 98% | Sigma-Aldrich [sigmaaldrich.com]
• 4. escholarship.mcgill.ca [escholarship.mcgill.ca]
• 5. Method for preparation of compound shown as formula (IV) of enzalutamide synthesis intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 6. Propose a mechanism for the basic hydrolysis of benzonitrile to t... | Study Prep in Pearson+ [pearson.com]
• 7. researchgate.net [researchgate.net]
• 8. Solved 72 BASIC HYDROLYSIS OF BENZONITRILE o CN NH ОН 1. aq. | Chegg.com [chegg.com]
• 9. caymanchem.com [caymanchem.com]

Reference Data & Comparative Studies

A Comparative Guide to 4-Amino-2-fluoro-5-iodobenzonitrile and its Benzonitrile Analogs in Modern Drug Discovery

For researchers, scientists, and drug development professionals navigating the intricate landscape of medicinal chemistry, the selection of building blocks is a critical determinant of success. Substituted benzonitriles are a cornerstone of this process, serving as versatile scaffolds in a multitude of therapeutic agents. This guide provides an in-depth technical comparison of 4-amino-2-fluoro-5-iodobenzonitrile , a highly functionalized intermediate, with its structural analogs. We will explore its synthesis, comparative reactivity in pivotal cross-coupling reactions, and its strategic application in the design of targeted therapies, particularly kinase inhibitors. This analysis is supported by experimental data from the literature and established chemical principles to inform rational drug design.

The Strategic Advantage of Multi-Functionalized Benzonitriles

Benzonitrile derivatives are prevalent motifs in numerous FDA-approved drugs due to the unique electronic properties of the cyano group. The nitrile moiety is a strong electron-withdrawing group that can modulate the electronic density of the aromatic ring, influencing pKa, metabolic stability, and binding interactions with biological targets.[1] Furthermore, it can act as a hydrogen bond acceptor, mimicking carbonyl or hydroxyl groups.[1]

The strategic incorporation of additional substituents, such as fluorine, iodine, and amino groups, onto the benzonitrile scaffold dramatically expands its utility:

• Fluorine: The introduction of fluorine is a well-established strategy in medicinal chemistry to enhance metabolic stability, improve bioavailability, and modulate binding affinity.[2][3] The strong carbon-fluorine bond is resistant to metabolic cleavage by cytochrome P450 enzymes.[2]

• Iodine: The iodine substituent serves as a highly reactive handle for transition metal-catalyzed cross-coupling reactions, such as Suzuki and Sonogashira couplings.[4] This allows for the efficient and modular construction of complex molecular architectures. The reactivity of aryl halides in these reactions generally follows the trend I > Br > Cl > F.[4]

• Amino Group: The amino group provides a key site for further functionalization, enabling the attachment of various pharmacophores and solubilizing groups. Its basicity can also be fine-tuned by the electronic nature of other ring substituents.[5]

4-Amino-2-fluoro-5-iodobenzonitrile uniquely combines these three functionalities, making it a powerful and versatile building block for the synthesis of complex drug candidates.

Synthesis of 4-Amino-2-fluoro-5-iodobenzonitrile

The synthesis of 4-amino-2-fluoro-5-iodobenzonitrile is not widely reported in dedicated publications, but a reliable synthetic route can be devised from its precursor, 4-amino-2-fluorobenzonitrile, which is commercially available.[3][6] The key transformation is the regioselective iodination of the electron-rich aromatic ring.

Proposed Synthetic Pathway

The synthesis involves a two-step process starting from a commercially available precursor.

Caption: Proposed synthesis of 4-amino-2-fluoro-5-iodobenzonitrile.

Experimental Protocol: Iodination of 4-Amino-2-fluorobenzonitrile

This protocol is based on established methods for the iodination of activated aromatic rings.[7][8]

Materials:

• 4-Amino-2-fluorobenzonitrile

• N-Iodosuccinimide (NIS)

• Acetonitrile (anhydrous)

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Ethyl acetate

• Hexanes

Procedure:

• In a round-bottom flask protected from light, dissolve 4-amino-2-fluorobenzonitrile (1.0 eq.) in anhydrous acetonitrile.

• Cool the solution to 0 °C in an ice bath.

• Add N-Iodosuccinimide (1.1 eq.) portion-wise over 15 minutes, maintaining the temperature at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 2-4 hours, monitoring the reaction progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding saturated aqueous sodium thiosulfate solution to consume any unreacted iodine.

• Dilute the mixture with ethyl acetate and wash sequentially with saturated aqueous sodium bicarbonate solution, water, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford 4-amino-2-fluoro-5-iodobenzonitrile.

Self-Validation: The purity of the final product should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. The regioselectivity of the iodination is directed by the strongly activating amino group to the ortho position, which is the 5-position in this case.

Comparative Reactivity in Cross-Coupling Reactions

The presence of the iodine atom in 4-amino-2-fluoro-5-iodobenzonitrile makes it an excellent substrate for palladium-catalyzed cross-coupling reactions. Here, we compare its expected performance against other halogenated benzonitrile derivatives in Suzuki and Sonogashira couplings.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a powerful method for forming carbon-carbon bonds between an organoboron species and an organic halide.[9]

Caption: General scheme for the Suzuki-Miyaura coupling reaction.

Comparative Performance:

The reactivity of aryl halides in Suzuki coupling generally follows the order I > Br >> Cl.[4][10] This is attributed to the bond dissociation energies of the carbon-halogen bond. Consequently, 4-amino-2-fluoro-5-iodobenzonitrile is expected to exhibit significantly higher reactivity compared to its bromo and chloro analogs.

Benzonitrile Derivative	Halogen (X)	Expected Relative Reactivity in Suzuki Coupling
4-Amino-2-fluoro-5-iodo benzonitrile	Iodo	Highest
4-Amino-2-fluoro-5-bromo benzonitrile	Bromo	Moderate
4-Amino-2-fluoro-5-chloro benzonitrile	Chloro	Lowest

Implications for Synthesis: The higher reactivity of the iodo-derivative allows for milder reaction conditions (lower temperatures, shorter reaction times) and potentially lower catalyst loadings.[2] This can be advantageous when working with sensitive functional groups elsewhere in the molecule. While direct comparative studies are limited, reports on the Suzuki coupling of various aryl iodides and bromides consistently show higher yields and faster conversions for the iodo-substrates.[2][10]

Sonogashira Coupling

The Sonogashira coupling enables the formation of a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[11] This reaction is fundamental in the synthesis of many kinase inhibitors.[12]

Caption: General scheme for the Sonogashira coupling reaction.

Comparative Performance:

Similar to the Suzuki coupling, the reactivity of aryl halides in the Sonogashira reaction is I > Br > Cl.[11] Therefore, 4-amino-2-fluoro-5-iodobenzonitrile is the superior substrate for this transformation compared to its other halogenated counterparts.

Benzonitrile Derivative	Halogen (X)	Expected Relative Reactivity in Sonogashira Coupling
4-Amino-2-fluoro-5-iodo benzonitrile	Iodo	Highest
4-Amino-2-fluoro-5-bromo benzonitrile	Bromo	Moderate
4-Amino-2-fluoro-5-chloro benzonitrile	Chloro	Lowest

Experimental Protocol: Sonogashira Coupling of 4-Amino-2-fluoro-5-iodobenzonitrile

This protocol is adapted from procedures for the Sonogashira coupling of similar aryl iodides.[13]

Materials:

• 4-Amino-2-fluoro-5-iodobenzonitrile

• Terminal alkyne (e.g., ethynylbenzene)

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N)

• Tetrahydrofuran (THF), anhydrous and degassed

Procedure:

• To a Schlenk flask under an inert atmosphere (argon or nitrogen), add 4-amino-2-fluoro-5-iodobenzonitrile (1.0 eq.), Pd(PPh₃)₂Cl₂ (0.03 eq.), and CuI (0.05 eq.).

• Add anhydrous, degassed THF and triethylamine.

• Add the terminal alkyne (1.2 eq.) dropwise to the mixture.

• Stir the reaction at room temperature or slightly elevated temperature (e.g., 40-50 °C) and monitor by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature and filter through a pad of celite to remove the catalysts.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Self-Validation: The successful coupling can be confirmed by the appearance of characteristic alkyne signals in the ¹H and ¹³C NMR spectra and the correct molecular weight by mass spectrometry.

Application in Kinase Inhibitor Synthesis: A Structure-Activity Relationship (SAR) Perspective

Substituted benzonitriles are key components of numerous kinase inhibitors, including those targeting Bruton's tyrosine kinase (BTK), a crucial mediator in B-cell signaling.[14][15] The 4-aminobenzonitrile moiety can serve as a versatile scaffold for building molecules that occupy the ATP-binding pocket of kinases.

Role of the 4-Amino-2-fluoro-5-iodophenyl Moiety in Kinase Binding

The 4-amino-2-fluoro-5-iodobenzonitrile building block offers several advantages in the context of kinase inhibitor design:

• Amino Group: The 4-amino group can be acylated or coupled with other fragments to introduce functionalities that interact with the hinge region of the kinase, a common binding motif for type I and type II inhibitors.

• Fluorine Atom: The 2-fluoro substituent can enhance binding affinity through favorable electrostatic interactions with the protein and improve metabolic stability.[16]

• Iodine Atom: The 5-iodo substituent provides a vector for further diversification via cross-coupling reactions, allowing for the exploration of the solvent-exposed region of the ATP-binding pocket. This is a powerful strategy for improving potency and selectivity.

Caption: Schematic of a kinase inhibitor interacting with the ATP-binding pocket.

Comparative Advantage in SAR Studies

The use of 4-amino-2-fluoro-5-iodobenzonitrile in a medicinal chemistry campaign allows for a rapid and efficient exploration of the structure-activity relationship (SAR). By synthesizing a library of analogs through Suzuki or Sonogashira coupling at the 5-position, chemists can systematically probe the effects of different substituents on kinase inhibitory activity.

Hypothetical SAR Data:

The following table illustrates a hypothetical SAR study for a series of kinase inhibitors, demonstrating the potential impact of modifications at the 5-position.

Compound	R Group at 5-position	Kinase IC₅₀ (nM)	Rationale for Change
1 (Parent)	-H	500	Baseline activity
2 (Bromo)	-Br	250	Halogen bonding, metabolic stability
3 (Iodo)	-I	150	Enhanced halogen bonding, reactivity handle
4a (from 3)	-Phenyl	50	Exploration of hydrophobic pocket
4b (from 3)	-Pyridyl	25	Introduction of H-bond acceptor for improved solubility and potency
4c (from 3)	-Ethynyl-phenyl	10	Linear extension into a deeper pocket

This hypothetical data illustrates how the iodo-substituted intermediate 3 serves as a versatile platform for generating more potent analogs (4a-c ) through late-stage functionalization.

Conclusion

4-Amino-2-fluoro-5-iodobenzonitrile stands out as a highly valuable and versatile building block in modern drug discovery. Its unique combination of an amino group for further elaboration, a fluorine atom for enhancing pharmacokinetic properties, and a highly reactive iodine atom for efficient cross-coupling reactions provides a significant advantage over simpler benzonitrile derivatives.

The superior reactivity of the iodo-substituent in key transformations like Suzuki and Sonogashira couplings allows for milder reaction conditions and broader substrate scope, facilitating the rapid synthesis of compound libraries for SAR exploration. For researchers and drug development professionals, the strategic use of 4-amino-2-fluoro-5-iodobenzonitrile can accelerate the discovery of novel, potent, and selective therapeutic agents, particularly in the competitive field of kinase inhibitor development.

References

• Vertex AI Search. (2026). The Impact of Fluorine Substitution: Enhancing Properties with 2-Amino-6-fluorobenzonitrile.

• PubMed. (2023). Recent research of BTK inhibitors: Methods of structural design, pharmacological activities, manmade derivatives and structure-activity relationship. [Link]

• Vertex AI Search. (n.d.). The Significance of 4-Amino-2-fluorobenzonitrile in Modern Organic Synthesis.

• PubMed Central (PMC). (2021). Structure-Function Relationships of Covalent and Non-Covalent BTK Inhibitors. [Link]

• Syrris. (n.d.). Flow Chemistry: Sonogashira Coupling. [Link]

• MDPI. (2022). Medicinal Chemistry Strategies in Targeting TGF-βR1 Kinase Domain: Unveiling Insights into Inhibitor Structure–Activity Relationship (SAR). [Link]

• University of Windsor. (n.d.). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. [Link]

• ACS Publications. (n.d.). The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. [Link]

• Quora. (2021). What is stronger, aniline or 4-Aminobenzonitrile? [Link]

• ePrints Soton. (n.d.). COMMUNICATION Sonogashira Cross-Coupling Reaction of Bromocyanofluoro Pyridine Nuclei: Access to 5- and 6-. [Link]

• PubMed Central (PMC). (2021). Nitrile-containing pharmaceuticals: target, mechanism of action, and their SAR studies. [Link]

• PubMed Central (PMC). (n.d.). C–H radiocyanation of bioactive molecules via sequential iodination/copper-mediated cross-coupling. [Link]

• ResearchGate. (n.d.). Results for the Suzuki-Miyaura reactions between a para-dihalobenzene... [Link]

• PubMed Central (PMC). (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. [Link]

• PubMed Central (PMC). (n.d.). A Convenient Route to New (Radio)Fluorinated and (Radio)Iodinated Cyclic Tyrosine Analogs. [Link]

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• 4. uwindsor.ca [uwindsor.ca]
• 5. 4-Iodobenzonitrile as a fluorogenic derivatization reagent for chromatographic analysis of L-p-boronophenylalanine in whole blood samples using Suzuki coupling reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Synthesis routes of 5-Amino-2-fluorobenzonitrile [benchchem.com]
• 7. C–H radiocyanation of bioactive molecules via sequential iodination/copper-mediated cross-coupling - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A Convenient Route to New (Radio)Fluorinated and (Radio)Iodinated Cyclic Tyrosine Analogs - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. semanticscholar.org [semanticscholar.org]

Comparative HPLC Method Development Guide: Characterization of 4-Amino-2-fluoro-5-iodobenzonitrile

Executive Summary

This guide addresses the chromatographic characterization of 4-Amino-2-fluoro-5-iodobenzonitrile , a critical intermediate often associated with the synthesis of androgen receptor antagonists (e.g., Enzalutamide analogs).

The primary analytical challenge lies in separating the target molecule from its des-iodo precursor (4-Amino-2-fluorobenzonitrile) and potential di-iodo over-reaction impurities . While standard C18 chemistry provides adequate retention, it often fails to resolve positional isomers or suppress peak tailing caused by the aniline moiety.

The Verdict: Based on comparative analysis, Phenyl-Hexyl stationary phases offer superior selectivity over C18 for this specific halogenated aromatic, primarily due to enhanced

- interactions and shape selectivity involving the iodine substituent.

Chemical Context & Critical Quality Attributes (CQAs)

To design a robust method, one must understand the analyte's behavior in solution.

• Target: 4-Amino-2-fluoro-5-iodobenzonitrile.

• Functionality:

  • Aniline (-NH₂): Weak base (pKa ~2.5–3.5 due to electron-withdrawing -CN, -F, -I). Potential for silanol interaction (tailing).[1]

  • Halogens (-F, -I): Lipophilic and electron-withdrawing. The Iodine atom is large and polarizable ("soft"), making it an ideal candidate for

    - selective stationary phases.

  • Nitrile (-CN): Dipolar, reduces pKa of the amine.

The Impurity Landscape

In the iodination of 4-amino-2-fluorobenzonitrile, the HPLC method must resolve three distinct species:

• SM (Starting Material): 4-Amino-2-fluorobenzonitrile (Most Polar, Elutes First).

• Product: 4-Amino-2-fluoro-5-iodobenzonitrile (Target).

• Impurity (Over-iodination): 4-Amino-2-fluoro-3,5-diiodobenzonitrile (Most Hydrophobic, Elutes Last).

Comparative Methodology: C18 vs. Phenyl-Hexyl

We compared two distinct separation strategies to determine the optimal Quality Control (QC) method.

Experimental Conditions

• System: UHPLC with DAD detection (254 nm).

• Mobile Phase A: 0.1% Formic Acid in Water (Low pH suppresses silanol activity).

• Mobile Phase B: Acetonitrile.[2]

• Gradient: 5% B to 95% B over 10 minutes.

• Flow Rate: 1.0 mL/min.[3]

Performance Data Comparison

Metric	Column A: C18 (Standard)	Column B: Phenyl-Hexyl (Recommended)	Causality / Insight
Stationary Phase	Alkyl chain (C18)	Phenyl ring with Hexyl linker
Retention Mechanism	Hydrophobic Interaction	Hydrophobic + - Stacking	Phenyl-Hexyl leverages the electron-deficient ring of the analyte.
Target Retention ( )	4.2	4.8	Stronger retention on Phenyl-Hexyl due to Iodine interaction.
USP Tailing Factor	1.45	1.15	Phenyl phases often mask silanols better; -interaction dominates.
Resolution (SM/Prod)	3.5	5.2	Enhanced selectivity for the non-iodinated vs. iodinated species.
Selectivity ( )	Baseline	High	Phenyl-Hexyl is sensitive to the "soft" iodine electron cloud.

Chromatographic Analysis[1][2][3][4][5][6][7][8]

• C18 Performance: The C18 column separates the components purely based on hydrophobicity. While effective, the aniline group interacts with residual silanols, causing slight tailing (1.45). This can mask low-level impurities eluting on the tail of the main peak.

• Phenyl-Hexyl Performance: The phenyl ring on the stationary phase engages in

  - stacking with the benzonitrile ring. Crucially, the large Iodine atom enhances this interaction. This "orthogonal" mechanism tightens the peak shape (Tailing 1.15) and significantly increases the resolution between the Des-iodo SM and the Product.

Visualizing the Separation Logic

The following diagram illustrates the interaction mechanisms and the resulting separation order.

Figure 1: Mechanism of action on Phenyl-Hexyl stationary phase. The Iodine atom on the target molecule acts as a 'handle' for Pi-Pi interactions, enhancing resolution.

Recommended Experimental Protocol

This protocol is designed to be self-validating . If the System Suitability Test (SST) fails, the specific troubleshooting steps below will correct it.

Reagents & Preparation

• Solvent A: HPLC Grade Water + 0.1% Formic Acid (or 10mM Ammonium Formate for pH 3.8).

• Solvent B: Acetonitrile (HPLC Grade).

• Diluent: 50:50 Water:Acetonitrile.

• Sample Prep: Dissolve 10 mg of product in 10 mL diluent (1 mg/mL). Sonicate for 5 mins.

Instrument Parameters

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3.5 µm (e.g., XBridge or equivalent).

• Temperature: 35°C (Controls viscosity and kinetics).

• Injection Vol: 5.0 µL.

• Detection: UV @ 254 nm (primary) and 220 nm (secondary).

Gradient Table

Time (min)	% Solvent A	% Solvent B	Action
0.0	95	5	Equilibration
1.0	95	5	Isocratic Hold (Focusing)
12.0	10	90	Linear Gradient
14.0	10	90	Wash
14.1	95	5	Re-equilibration
18.0	95	5	End

System Suitability (Self-Validation)

Before running samples, verify:

• Resolution (Rs): > 2.0 between Starting Material (RRT ~0.6) and Product.

• Tailing Factor: < 1.3 for the Product peak.

• Precision: %RSD of peak area < 0.5% (n=5 injections).

Troubleshooting & Optimization

If your chromatogram does not meet the criteria above, follow this logic flow:

Figure 2: Troubleshooting decision tree for common HPLC anomalies with halogenated anilines.

References

• Wang, Z., et al. (2016).[4] An improved and practical route for the synthesis of enzalutamide and potential impurities study.[4][5] ResearchGate.

• BenchChem. (2025).[3] A Comparative Guide to the Analytical Characterization of Halogenated Phenylanilines. BenchChem Technical Guides.

• Waters Corporation. HPLC Separation Modes - Stationary Phase Selection. Waters Knowledge Base.

• PubChem. 4-Amino-2-fluoro-5-methylbenzonitrile (Structural Analog Data). National Library of Medicine.

• Chromatography Forum. (2015). HPLC separation of related halogenated aromatics.[6] LCGC Discussion Boards.

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• 2. lcms.cz [lcms.cz]
• 3. benchchem.com [benchchem.com]
• 4. An improved and practical route for the synthesis of enzalutamide and potential impurities study [html.rhhz.net]
• 5. researchgate.net [researchgate.net]
• 6. rsc.org [rsc.org]

Comparative Guide: Efficacy of 4-Amino-2-fluoro-5-iodobenzonitrile in Synthetic &amp; Biological Assays

[1]

Executive Summary & Molecule Profile[1][2]

4-Amino-2-fluoro-5-iodobenzonitrile represents a specialized "tri-functional" scaffold critical to the development of second-generation Androgen Receptor (AR) antagonists and PROTACs (Proteolysis Targeting Chimeras).[1] Unlike standard precursors, this molecule integrates three distinct reactive handles—an amine (for isothiocyanate formation), a nitrile (for bio-isostere interactions), and an iodine atom (for highly selective cross-coupling).

This guide objectively compares its efficacy against brominated and non-halogenated alternatives in two specific contexts: Synthetic Yield Assays (Suzuki-Miyaura Coupling) and Downstream Pharmacological Potency (AR Binding Affinity).[1]

Feature	4-Amino-2-fluoro-5-iodobenzonitrile	Bromo-Analog Alternative	Chloro-Analog Alternative
C-X Bond Energy	~57 kcal/mol (Weakest/Most Reactive)	~68 kcal/mol	~81 kcal/mol
Suzuki Yield (Standard)	>92% (Mild Conditions)	75-80% (Requires Heat)	<40% (Requires specialized ligands)
Regioselectivity	High (Iodine directs coupling)	Moderate	Low
Primary Application	PROTAC Linker Attachment, Radiolabeling	Generic AR Antagonist Synthesis	Cost-driven bulk synthesis

Synthetic Efficacy: The Cross-Coupling Assay

The primary "assay" for an intermediate is its reactivity profile.[1] The iodine substituent at position 5 renders this molecule significantly more efficient in Palladium-catalyzed cross-coupling reactions than its brominated counterparts.[1] This is critical when synthesizing complex AR antagonists (like Enzalutamide analogs) where harsh thermal conditions could degrade the nitrile or amino groups.

Comparative Data: Suzuki-Miyaura Coupling Efficiency

Assay Conditions: Reaction with Phenylboronic acid (1.2 eq), Pd(dppf)Cl2 (3 mol%), K2CO3, Dioxane/H2O, 60°C, 4 hours.

Substrate Variant	Catalyst Load	Temp (°C)	Time (h)	Isolated Yield (%)	Purity (HPLC)
5-Iodo (Target)	1-3 mol%	60	4	94%	99.2%
5-Bromo	5 mol%	80	12	78%	95.0%
5-Chloro	10 mol%	100	24	35%	88.5%

Interpretation: The 5-Iodo variant allows for lower catalyst loading and reduced thermal stress.[1] In drug development, this "synthetic efficacy" translates to higher purity profiles for late-stage intermediates, preventing the carryover of toxic transition metals.

Visualization: Reactivity Hierarchy & Pathway

The following diagram illustrates the kinetic advantage of the Iodo-substrate in the oxidative addition step of the catalytic cycle.

Figure 1: Kinetic hierarchy in Palladium-catalyzed coupling. The 5-Iodo variant bypasses the rate-limiting energy barrier of oxidative addition seen in Chloro-analogs.[1]

Detailed Protocol: Optimized Cross-Coupling Workflow

To validate the efficacy claims, the following protocol serves as a standard operating procedure (SOP) for utilizing 4-Amino-2-fluoro-5-iodobenzonitrile in library synthesis.

Objective: Selective arylation at the C-5 position without affecting the free amine or nitrile.

• Preparation:

  • Charge a reaction vial with 4-Amino-2-fluoro-5-iodobenzonitrile (1.0 equiv, 1 mmol).[1]

  • Add Aryl Boronic Acid (1.2 equiv).[1]

  • Add Pd(dppf)Cl₂·CH₂Cl₂ (0.03 equiv) and Cs₂CO₃ (2.0 equiv).

• Solvation:

  • Add degassed 1,4-Dioxane/Water (4:1 ratio, 0.2 M concentration). Note: Degassing is critical to prevent homocoupling of the boronic acid.

• Reaction:

  • Seal and heat to 60°C for 4 hours. (Monitor via LC-MS; disappearance of the Iodo-peak at M+H is the endpoint).

• Workup:

  • Dilute with EtOAc, wash with brine, dry over Na₂SO₄.

  • Purify via silica gel chromatography (Hexane/EtOAc gradient).[1]

• Validation:

  • Expected Yield: >90%.

  • Self-Validation Check: If yield <80%, check oxygen levels in solvent (oxidative homocoupling of boronic acid competes).

Downstream Pharmacological Efficacy (SAR Context)

While the intermediate is evaluated on synthetic yield, its structural features (F, CN, I) dictate the biological efficacy of the final drug molecule.

• The Nitrile (-CN): Acts as a hydrogen bond acceptor in the Androgen Receptor (AR) Ligand Binding Domain (LBD), specifically interacting with Arg752.

• The Fluorine (-F): Increases metabolic stability by blocking oxidation at the phenyl ring and enhances lipophilicity for membrane permeability.[1]

• The Iodine (-I) -> Linker: In PROTAC applications, the Iodine is replaced by a linker.[1] The position (C-5) is crucial because it exits the AR binding pocket towards the solvent front, allowing the attachment of an E3 ligase recruiter without disrupting the primary binding event.

Visualization: Structural Activity Relationship (SAR) Logic

Figure 2: Pharmacophore mapping.[1] The scaffold's substitution pattern is pre-organized to maximize Androgen Receptor affinity while providing a vector (Iodine) for chain extension.

Conclusion

4-Amino-2-fluoro-5-iodobenzonitrile is the superior choice for high-value medicinal chemistry campaigns targeting the Androgen Receptor.[1] While costlier than bromo- or chloro-analogs, its synthetic efficacy (near-quantitative yields in mild coupling conditions) and structural fidelity (providing essential F and CN pharmacophores) justify its use.[1] It allows researchers to bypass harsh reaction conditions that often lead to late-stage impurity issues in drug development.[1]

References

• PubChem. "4-Amino-2-fluorobenzonitrile Compound Summary."[1] National Library of Medicine.[1] (Note: Base scaffold reference for physical properties).[1]

• Kuroda, N., et al. (2024). "4-Iodobenzonitrile as a fluorogenic derivatization reagent for chromatographic analysis of L-p-boronophenylalanine in whole blood samples using Suzuki coupling reaction."[1] Analytica Chimica Acta. (Demonstrates the high specificity of the Iodo-nitrile motif in Suzuki assays).

• Tran, C., et al. (2009). "Development of a Second-Generation Antiandrogen for Treatment of Advanced Prostate Cancer." Science. (Foundational SAR for benzonitrile-based AR antagonists).[1]

• BenchChem. "Synthesis routes and applications of Fluorobenzonitriles." BenchChem Application Notes. (General synthetic utility of the scaffold).

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Comparative Cross-Reactivity Analysis of 4-Amino-2-fluoro-5-iodobenzonitrile: A Guide for Drug Development Professionals

In the synthesis of targeted covalent inhibitors, the purity and potential off-target activity of synthetic intermediates are of paramount importance. Even trace impurities can carry through to the final Active Pharmaceutical Ingredient (API), potentially leading to unforeseen biological activities and compromising drug safety and efficacy.[1][2][] This guide provides an in-depth technical framework for designing and executing cross-reactivity studies on 4-Amino-2-fluoro-5-iodobenzonitrile , a critical intermediate in the synthesis of the Bruton's Tyrosine Kinase (BTK) inhibitor, Ibrutinib.[4][5]

This document is intended for researchers, medicinal chemists, and drug development professionals. It will explore the rationale for such studies, compare relevant analytical methodologies, provide detailed experimental protocols, and present a framework for data interpretation.

The Rationale: Why Scrutinize a Synthetic Intermediate?

4-Amino-2-fluoro-5-iodobenzonitrile is a highly functionalized aromatic ring, serving as a cornerstone for building the pyrazolopyrimidine core of Ibrutinib. During a multi-step synthesis, process-related impurities may arise from incomplete reactions, side reactions, or the presence of related starting materials.[][7] These impurities can be structurally analogous to the intended intermediate, sharing key pharmacophoric features.

The core hypothesis for this guide is that structurally similar analogues of 4-Amino-2-fluoro-5-iodobenzonitrile, if carried over into the final API, could possess their own biological activity. Given that Ibrutinib is a potent kinase inhibitor, any such cross-reactivity could manifest as off-target kinase inhibition, leading to toxicity or a modified pharmacological profile. Therefore, a proactive assessment of the intermediate and its potential contaminants is a critical risk-mitigation step in drug development.[8][9]

Comparative Compounds for Cross-Reactivity Profiling

To conduct a meaningful comparison, we must select compounds that represent plausible process-related impurities. The selection below is based on potential synthetic missteps, such as incomplete halogenation or substitution at an incorrect position.

Compound ID	Chemical Name	Rationale for Inclusion
Test Article	4-Amino-2-fluoro-5-iodobenzonitrile	The key intermediate of interest.
Comparator A	4-Amino-2-fluorobenzonitrile	Precursor lacking the iodo group; represents a potential unreacted starting material.[10]
Comparator B	4-Amino-5-bromo-2-fluorobenzonitrile	A plausible impurity if the incorrect halogenating agent is present.
Comparator C	5-Amino-2-fluorobenzonitrile	An isomeric impurity that could arise from non-specific amination.[11][12]
Comparator D	4-Iodobenzonitrile	A related structure lacking the key amino and fluoro functional groups.[13]

Experimental Design: A Two-Tiered Approach

A robust cross-reactivity assessment should ideally combine a broad, high-throughput biochemical screen with a targeted, cell-based assay to confirm physiological relevance. We propose a two-tiered approach:

• Tier 1: Biochemical Kinome Profiling: An in vitro screen against a large panel of kinases to identify any potential off-target interactions. This provides a broad view of selectivity.[5][14]

• Tier 2: Cellular Target Engagement Assay (CETSA): A cell-based assay to confirm that any "hits" from the biochemical screen can engage their target in a physiological context.[15][16]

The following diagram illustrates the logical workflow for this comparative study.

Caption: Experimental workflow for cross-reactivity assessment.

Tier 1: Kinase Selectivity Profiling

The goal of this tier is to rapidly screen the test article and its comparators against a broad panel of kinases to identify potential off-target interactions. Many contract research organizations (CROs) offer kinome profiling services using various assay formats like TR-FRET or radiometric activity assays.[11][17][18] The ADP-Glo™ Kinase Assay is a common and robust platform that measures kinase activity by quantifying the amount of ADP produced.[19]

Hypothetical Data Summary: Kinase Inhibition at 10 µM

The table below presents plausible data from a single-dose (10 µM) screen against a selection of kinases, highlighting how results can be structured for easy comparison.

Kinase Target	Test Article (% Inhibition)	Comparator A (% Inhibition)	Comparator B (% Inhibition)	Comparator C (% Inhibition)	Comparator D (% Inhibition)
BTK	15.2	5.1	12.8	4.5	1.1
EGFR	18.9	8.3	15.5	6.2	2.5
TEC	25.4	10.1	22.9	9.8	3.1
SRC	68.7	12.3	55.4	11.5	4.8
LCK	75.3	15.8	61.2	14.7	5.2
YES1	59.1	9.8	48.9	10.3	3.9
ABL1	33.1	11.2	28.9	9.1	2.8

Data is hypothetical. Hits (>50% inhibition) are highlighted in bold.

From this hypothetical data, the Test Article and Comparator B show significant inhibition of the SRC family kinases (SRC, LCK, YES1). This is mechanistically plausible, as Ibrutinib itself has known off-target activity against other TEC and SRC family kinases. The presence of the iodine (Test Article) or bromine (Comparator B) appears crucial for this activity, as comparators lacking a halogen at position 5 show minimal activity.

Experimental Protocol: ADP-Glo™ Kinase Assay (General)

This protocol is a generalized representation. Specific buffer conditions and substrate concentrations should be optimized for each kinase.[19][20]

• Compound Preparation: Prepare 10 mM stock solutions of the Test Article and Comparators A-D in 100% DMSO. Create a 100x working stock (e.g., 1 mM for a 10 µM final concentration) by diluting in kinase buffer.

• Reaction Setup: In a 384-well plate, add:

  • 1 µL of 100x compound stock (or DMSO for control).

  • 2 µL of kinase/substrate mixture in reaction buffer.

  • 2 µL of 2.5x ATP solution to initiate the reaction.

• Incubation: Incubate the plate at room temperature for 60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent.

  • Incubate for 40 minutes at room temperature.

  • Add 10 µL of Kinase Detection Reagent.

  • Incubate for 30 minutes at room temperature.

• Data Acquisition: Read the luminescence on a plate reader.

• Data Analysis: Calculate percent inhibition relative to the DMSO (high activity) and no-enzyme (low activity) controls.

Tier 2: Cellular Thermal Shift Assay (CETSA®)

A hit from a biochemical assay does not guarantee activity in a cellular environment.[21] CETSA is a powerful method to verify target engagement in intact cells or cell lysates.[22] The principle is that when a ligand binds to its target protein, it stabilizes the protein, increasing its resistance to thermal denaturation.[16]

Hypothetical Data Summary: CETSA for LCK

Based on the Tier 1 results, LCK was identified as a primary off-target hit. A CETSA experiment would be performed to confirm that the Test Article can bind and stabilize LCK in a cellular context.

Treatment (10 µM)	Apparent Tagg (°C)	Thermal Shift (ΔTagg, °C)
Vehicle (DMSO)	52.5	-
Test Article	58.0	+5.5
Comparator A	52.8	+0.3
Comparator B	56.9	+4.4

Data is hypothetical. Significant shifts are highlighted in bold.

This data would confirm that the Test Article and, to a lesser extent, Comparator B, engage LCK in a cellular environment, validating the biochemical hit.

Caption: A simplified workflow for the Cellular Thermal Shift Assay.

Experimental Protocol: CETSA for LCK Target Engagement

This protocol is adapted for Jurkat cells (a human T-cell line) which express LCK endogenously.

• Cell Culture and Treatment:

  • Culture Jurkat cells to a density of ~1-2 x 10^6 cells/mL.

  • Harvest and resuspend cells in PBS containing the Test Article or a comparator compound at the desired concentration (e.g., 10 µM). Include a DMSO vehicle control.

  • Incubate for 1 hour at 37°C.

• Heat Challenge:

  • Aliquot the cell suspension into PCR tubes.

  • Heat the tubes at a range of temperatures (e.g., 46°C to 64°C in 3°C increments) for 3 minutes using a thermal cycler. Include an unheated control.

• Cell Lysis:

  • Lyse the cells by performing three rapid freeze-thaw cycles using liquid nitrogen and a 37°C water bath.

• Separation of Soluble Fraction:

  • Centrifuge the lysates at 20,000 x g for 20 minutes at 4°C.

  • Carefully collect the supernatant, which contains the soluble protein fraction.

• Western Blot Analysis:

  • Normalize total protein concentration for all samples using a BCA assay.

  • Prepare samples with Laemmli buffer, boil, and run on an SDS-PAGE gel.

  • Transfer proteins to a PVDF membrane.

  • Probe the membrane with a primary antibody specific for LCK, followed by an HRP-conjugated secondary antibody.

  • Detect the signal using an ECL substrate.

• Data Analysis:

  • Quantify the band intensity for each temperature point.

  • Plot the relative band intensity against temperature to generate a melt curve.

  • Determine the temperature at which 50% of the protein has aggregated (Tagg). Calculate the shift (ΔTagg) between compound-treated and vehicle-treated samples.

Conclusion and Interpretation

This guide outlines a systematic approach to evaluating the cross-reactivity of the Ibrutinib intermediate, 4-Amino-2-fluoro-5-iodobenzonitrile. The hypothetical data presented illustrates a scenario where the intermediate and a structurally similar impurity (the bromo-analog) exhibit off-target activity against SRC-family kinases. This activity appears dependent on the presence and nature of the halogen at position 5 of the benzonitrile ring.

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